Cas no 1261805-64-4 (2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261805-64-4
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4790597
• Update Time: 2025-05-19

2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F4NO2/c14-12-10(2-1-3-11(12)18(19)20)8-4-6-9(7-5-8)13(15,16)17/h1-7H
• InChI Key： VNZLSYATTPZMMI-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C(F)(F)F)=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8

Additional information on 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl

Introduction to 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl (CAS No. 1261805-64-4)

2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl (CAS No. 1261805-64-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a fluorine atom, a nitro group, and a trifluoromethyl group attached to a biphenyl framework. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The biphenyl core of this compound provides a rigid and planar structure, which is crucial for its stability and reactivity. The presence of the fluorine atom enhances the lipophilicity and metabolic stability of the molecule, while the nitro group introduces electron-withdrawing properties that can influence the compound's reactivity and biological activity. The trifluoromethyl group further enhances the lipophilicity and stability, making this compound an attractive candidate for drug development.

Recent research has highlighted the potential applications of 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl in various areas. In medicinal chemistry, this compound has been explored as an intermediate in the synthesis of novel antiviral agents. Studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and hepatitis viruses. The unique combination of functional groups in 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl allows for fine-tuning of its pharmacological properties, making it a promising lead compound for further optimization.

In addition to its potential in antiviral drug development, 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl has also been investigated for its use in materials science. The rigid biphenyl core and the presence of fluorine and trifluoromethyl groups make this compound suitable for the synthesis of advanced polymers and coatings. These materials exhibit enhanced thermal stability, chemical resistance, and mechanical strength, which are desirable properties for applications in electronics, aerospace, and automotive industries.

The synthesis of 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl typically involves multi-step processes that include coupling reactions, nitration, and fluorination steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing the overall cost and environmental impact of the synthesis. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to construct the biphenyl framework with high yields and purity.

The physical properties of 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl are also noteworthy. It is a solid at room temperature with a melting point ranging from 85 to 90°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and formulations.

In terms of safety and handling, 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl should be stored in a cool, dry place away from sources of heat or ignition. It is recommended to handle this compound using appropriate personal protective equipment (PPE) such as gloves, goggles, and a lab coat to minimize exposure risks. While it is not classified as a hazardous material under current regulations, proper handling practices should be followed to ensure workplace safety.

Future research on 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl is likely to focus on expanding its applications in drug discovery and materials science. Ongoing studies aim to optimize synthetic routes to improve yield and purity while exploring new derivatives with enhanced biological activity or material properties. Additionally, computational methods such as molecular dynamics simulations are being used to gain deeper insights into the behavior of this compound at the molecular level.

In conclusion, 2-Fluoro-3-nitro-4'-(trifluoromethyl)biphenyl (CAS No. 1261805-64-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an attractive candidate for further research and development, opening up new avenues for innovation in these fields.